Cas no 946203-21-0 (1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}piperidine-4-carboxamide)
1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}piperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}piperidine-4-carboxamide
- 4-Piperidinecarboxamide, 1-(6-ethyl-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)-
- F2455-0427
- AKOS024649421
- 1-(6-ethyl-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)piperidine-4-carboxamide
- 946203-21-0
- 1-(6-ethyl-1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)piperidine-4-carboxamide
-
- Inchi: 1S/C17H23N5O3/c1-4-10-9-19-15-12(16(24)21(3)17(25)20(15)2)13(10)22-7-5-11(6-8-22)14(18)23/h9,11H,4-8H2,1-3H3,(H2,18,23)
- InChI Key: HSRUJFILHWMNOU-UHFFFAOYSA-N
- SMILES: N1(C2=C3C(=O)N(C)C(=O)N(C)C3=NC=C2CC)CCC(C(N)=O)CC1
Computed Properties
- Exact Mass: 345.18008961g/mol
- Monoisotopic Mass: 345.18008961g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 561
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 99.8Ų
1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}piperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2455-0427-2μmol |
1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}piperidine-4-carboxamide |
946203-21-0 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
| Life Chemicals | F2455-0427-5μmol |
1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}piperidine-4-carboxamide |
946203-21-0 | 90%+ | 5μl |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2455-0427-10μmol |
1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}piperidine-4-carboxamide |
946203-21-0 | 90%+ | 10μl |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2455-0427-20μmol |
1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}piperidine-4-carboxamide |
946203-21-0 | 90%+ | 20μl |
$118.5 | 2023-05-16 | |
| Life Chemicals | F2455-0427-1mg |
1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}piperidine-4-carboxamide |
946203-21-0 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
| Life Chemicals | F2455-0427-2mg |
1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}piperidine-4-carboxamide |
946203-21-0 | 90%+ | 2mg |
$88.5 | 2023-05-16 | |
| Life Chemicals | F2455-0427-3mg |
1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}piperidine-4-carboxamide |
946203-21-0 | 90%+ | 3mg |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2455-0427-4mg |
1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}piperidine-4-carboxamide |
946203-21-0 | 90%+ | 4mg |
$99.0 | 2023-05-16 | |
| Life Chemicals | F2455-0427-5mg |
1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}piperidine-4-carboxamide |
946203-21-0 | 90%+ | 5mg |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2455-0427-10mg |
1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}piperidine-4-carboxamide |
946203-21-0 | 90%+ | 10mg |
$118.5 | 2023-05-16 |
1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}piperidine-4-carboxamide Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}piperidine-4-carboxamide
Recent Advances in the Study of 1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}piperidine-4-carboxamide (CAS: 946203-21-0)
The compound 1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}piperidine-4-carboxamide (CAS: 946203-21-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrido[2,3-d]pyrimidine core and piperidine-4-carboxamide moiety, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and targeted cancer therapy. Recent studies have explored its synthesis, structural optimization, and biological activity, shedding light on its potential as a therapeutic agent.
One of the key findings in recent literature is the compound's role as a potent inhibitor of specific kinases involved in oncogenic signaling pathways. Researchers have demonstrated that 946203-21-0 effectively targets aberrant kinase activity in various cancer cell lines, leading to apoptosis and reduced proliferation. Structural-activity relationship (SAR) studies have further elucidated the importance of the ethyl and dimethyl substitutions on the pyrido[2,3-d]pyrimidine scaffold, as well as the carboxamide group's contribution to binding affinity and selectivity.
In addition to its anticancer potential, recent investigations have explored the compound's pharmacokinetic properties and toxicity profiles. Preclinical studies in animal models have shown favorable bioavailability and tissue distribution, with minimal off-target effects. These findings suggest that 946203-21-0 could serve as a viable candidate for further drug development, pending additional validation in clinical settings.
Another area of interest is the compound's potential application in combination therapies. Recent reports indicate synergistic effects when 946203-21-0 is co-administered with other targeted agents or chemotherapeutics, enhancing overall efficacy while mitigating resistance mechanisms. This multi-faceted approach underscores the versatility of the compound and its potential to address unmet medical needs in oncology.
Looking ahead, ongoing research aims to optimize the synthesis of 946203-21-0 to improve yield and scalability, as well as to explore its utility in other therapeutic areas beyond oncology. The compound's unique chemical structure and biological activity make it a compelling subject for future studies, with the potential to yield novel insights into kinase biology and drug discovery.
946203-21-0 (1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}piperidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)